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Compound of Interest

Compound Name: Duo-tran

CAS No.: 76404-06-3

Cat. No.: B1203621

Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of Duo-tran, a potent cytotoxic agent belonging to the duocarmycin family

of natural products, is critical to ensure laboratory safety and environmental protection.

Duocarmycins are known for their DNA alkylating properties and are classified as hazardous

substances.[1][2] Adherence to strict disposal protocols is mandatory to mitigate risks of

exposure and contamination. This document provides procedural, step-by-step guidance for

the safe handling and disposal of Duo-tran waste in a research setting.

Hazard Identification and Safety Data
Duo-tran and its analogues are classified as hazardous materials with significant health risks.

Understanding these hazards is the first step in safe handling and disposal.

Quantitative Safety Data Summary
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Property Value Source

Chemical Name Duocarmycin SA MedChemExpress

CAS Number 130288-24-3 MedChemExpress

Molecular Formula C25H23N3O7 MedChemExpress

Molecular Weight 477.47 g/mol MedChemExpress

Hazard Classifications

Acute toxicity, oral (Category

4), Germ cell mutagenicity

(Category 1A, 1B),

Carcinogenicity (Category 1A,

1B), Reproductive toxicity

(Category 1A, 1B)

MedChemExpress

Hazard Statements:

H302: Harmful if swallowed.[1]

H340: May cause genetic defects.[1]

H350: May cause cancer.[1]

H360: May damage fertility or the unborn child.[1]

Step-by-Step Disposal Protocol for Duo-tran Waste
This protocol outlines the essential steps for the safe segregation, collection, and disposal of all

materials contaminated with Duo-tran.

Personal Protective Equipment (PPE)
Before handling any Duo-tran waste, ensure the following PPE is worn:

Gloves: Chemical-impermeable gloves are required.[3]

Eye Protection: Safety goggles or a face shield.
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Lab Coat: A dedicated lab coat should be worn.

Respiratory Protection: Use in a BS approved fume cupboard or a well-ventilated area.[4]

Waste Segregation
Proper segregation of Duo-tran waste at the point of generation is crucial.

Solid Waste: All solid materials contaminated with Duo-tran, including unused product,

pipette tips, tubes, vials, and contaminated gloves or bench paper, must be collected in a

designated hazardous waste container.

Liquid Waste: All solutions containing Duo-tran must be collected in a dedicated, leak-proof

hazardous waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

Sharps: Needles, syringes, or any other sharps contaminated with Duo-tran must be placed

in a designated, puncture-resistant sharps container for cytotoxic waste.

Waste Collection and Labeling
Containers: Use only approved containers for hazardous chemical waste. Ensure containers

are chemically compatible with Duo-tran.

Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

"Duo-tran" or "Duocarmycin Waste"

The primary hazard(s) (e.g., "Cytotoxic," "Carcinogen," "Mutagen")

The date the waste was first added to the container.

Storage: Waste containers should be kept closed except when adding waste and stored in a

designated, secure area away from general laboratory traffic. Store locked up.[1]

Spill Management
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In the event of a Duo-tran spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with an inert, non-combustible absorbent material (e.g.,

sand, vermiculite).[1] For solid spills, gently cover with a damp paper towel to avoid raising

dust.

Clean: Carefully collect the absorbed material or contaminated paper towels and place them

in the designated Duo-tran solid waste container. Decontaminate the spill area with a

suitable cleaning agent (e.g., a detergent solution followed by a rinse).

Dispose: All materials used for spill cleanup must be disposed of as Duo-tran hazardous

waste.

Final Disposal
Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific procedures on the final disposal of cytotoxic waste.

Licensed Waste Carrier: The disposal of Duo-tran waste must be handled by a licensed

hazardous waste disposal company.

Regulatory Compliance: Ensure all disposal activities are in full compliance with local, state,

and federal regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Duo-tran waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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